Cas no 664362-87-2 (1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-)

1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]- structure
664362-87-2 structure
Product Name:1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-
CAS No:664362-87-2
MF:C17H18N2O
MW:266.337624073029
CID:396307
PubChem ID:68712762
Update Time:2025-04-19

1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 4-[2-(hydroxymethyl)-1-piperidinyl]-
    • 4-[2-(hydroxymethyl)piperidin-1-yl]naphthalene-1-carbonitrile
    • DTXSID40738890
    • SCHEMBL3610492
    • 664362-87-2
    • LWBAHCJCGVSNGZ-UHFFFAOYSA-N
    • Inchi: 1S/C17H18N2O/c18-11-13-8-9-17(16-7-2-1-6-15(13)16)19-10-4-3-5-14(19)12-20/h1-2,6-9,14,20H,3-5,10,12H2
    • InChI Key: LWBAHCJCGVSNGZ-UHFFFAOYSA-N
    • SMILES: OCC1CCCCN1C1=CC=C(C#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 266.14204
  • Monoisotopic Mass: 266.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.26
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